2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}aceticacid

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid
• InChI: InChI=1S/C16H19NO3/c18-16(19)8-13-6-14-10-20-11-15(7-13)17(14)9-12-4-2-1-3-5-12/h1-5,8,14-15H,6-7,9-11H2,(H,18,19)
• InChI Key: DEGVAHHLDVERDM-UHFFFAOYSA-N
• Canonical SMILES: C1C2COCC(N2CC3=CC=CC=C3)CC1=CC(=O)O

Description

2-{9-Benzyl-3-oxa-9-azabicyclo[331]nonan-7-ylidene}acetic acid is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

The synthesis of 2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid typically involves multiple steps, starting from readily available precursors. The synthetic route often includes the formation of the bicyclic core, followed by functional group modifications to introduce the acetic acid moiety. Reaction conditions such as temperature, solvent, and catalysts are carefully optimized to achieve high yields and purity. Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to ensure consistency and efficiency .

Chemical Reactions Analysis

2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Commonly performed using hydrogen gas in the presence of a palladium catalyst, this reaction can reduce double bonds or other reducible groups.

Substitution: This compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used. .

Scientific Research Applications

2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound can be used in the study of enzyme interactions and as a probe for biological pathways.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind selectively to these targets, modulating their activity and influencing various biological pathways. Detailed studies on its binding affinity and specificity are crucial for understanding its effects .

Comparison with Similar Compounds

2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid can be compared with other similar compounds, such as:

9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one: This compound shares a similar bicyclic core but lacks the acetic acid moiety, which may result in different chemical and biological properties.

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one: Another related compound with variations in the functional groups attached to the bicyclic structure. The uniqueness of 2-{9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid lies in its specific functional groups and their arrangement, which confer distinct reactivity and biological activity